Cas no 898430-47-2 (N-(2H-1,3-benzodioxol-5-yl)-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide
• CAS No: 898430-47-2
• MF: C₂₂H₁₉N₃O₆S₂
• MW: 485.532762765884
• CID: 5481959
• Update Time: 2025-10-29

N-(2H-1,3-benzodioxol-5-yl)-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-1,3-benzodioxol-5-yl-N2-[1,2,3,4-tetrahydro-1-(2-thienylsulfonyl)-7-quinolinyl]-
• N-(2H-1,3-benzodioxol-5-yl)-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

• Inchi： 1S/C22H19N3O6S2/c26-21(22(27)24-16-7-8-18-19(12-16)31-13-30-18)23-15-6-5-14-3-1-9-25(17(14)11-15)33(28,29)20-4-2-10-32-20/h2,4-8,10-12H,1,3,9,13H2,(H,23,26)(H,24,27)
• InChI Key： CZSODIFNPKDNKV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)C(NC1=CC2=C(C=C1)CCCN2S(C1SC=CC=1)(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide (CAS 898430-47-2)

The compound N-(2H-1,3-benzodioxol-5-yl)-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide, identified by CAS 898430-47-2, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This benzodioxol- and thiophene-containing derivative has garnered attention due to its unique structural features, which combine a tetrahydroquinoline core with a sulfonyl linkage. Researchers are particularly interested in its potential applications in targeted therapies, given its ability to interact with specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The thiophene-2-sulfonyl moiety in this compound is notable for its electron-withdrawing properties, which can enhance binding affinity to protein targets. Meanwhile, the benzodioxol group contributes to improved metabolic stability, a critical factor in drug development. These attributes make CAS 898430-47-2 a compelling candidate for further investigation in kinase inhibition and receptor modulation studies.

From a synthetic chemistry perspective, the preparation of N-(2H-1,3-benzodioxol-5-yl)-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide involves multi-step organic transformations, including sulfonylation and amide coupling reactions. The compound's molecular weight and logP values suggest moderate solubility in organic solvents, which is advantageous for formulation development. Analytical techniques such as HPLC and NMR are essential for characterizing its purity and structural integrity.

The growing interest in heterocyclic compounds like this one aligns with broader trends in drug discovery, where researchers seek to address unmet medical needs. For instance, the tetrahydroquinoline scaffold is frequently explored in central nervous system (CNS) drug design due to its ability to cross the blood-brain barrier. Coupled with the thiophene sulfonyl group, this compound may offer new avenues for treating neurological disorders, a topic frequently searched in academic and pharmaceutical circles.

Another area of potential application for CAS 898430-47-2 is in cancer research, where small-molecule therapeutics are increasingly prioritized. The compound's dual functionality—combining a benzodioxol ring with a sulfonamide group—could enable selective targeting of tumor-specific proteins. This aligns with current precision oncology trends, a highly searched topic in biomedical literature. Researchers are also investigating similar structures for their anti-inflammatory properties, expanding the compound's potential therapeutic scope.

In summary, N-(2H-1,3-benzodioxol-5-yl)-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide (CAS 898430-47-2) exemplifies the innovation driving modern medicinal chemistry. Its intricate design and multifunctional groups position it as a valuable subject for ongoing research, particularly in areas like drug discovery, molecular targeting, and therapeutic development. As the scientific community continues to explore its properties, this compound may soon emerge as a key player in addressing complex health challenges.